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Compound of Interest

Compound Name: 1,1-Difluoroacetone

Cat. No.: B1306852 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial landscape

for high-purity 1,1-Difluoroacetone (CAS No. 431-05-0). It is an essential resource for

researchers and professionals in drug development and chemical synthesis, offering detailed

information on suppliers, purity specifications, and analytical methodologies for quality

assessment.

Introduction to 1,1-Difluoroacetone
1,1-Difluoroacetone is a fluorinated organic compound with the chemical formula C₃H₄F₂O. Its

unique chemical properties, including its utility as a versatile building block in organic synthesis,

make it a compound of significant interest in the pharmaceutical and agrochemical industries.

[1] It is primarily used as an intermediate in the synthesis of various active pharmaceutical

ingredients (APIs) and other specialty chemicals.[2][3] A notable application is in the

preparation of substituted THF amides that act as modulators of sodium channels.[4]

Furthermore, it is a key starting material for fluoropyrazole succinate dehydrogenase inhibitors,

a class of fungicides.[5][6] The cost-effective and sustainable production of high-purity 1,1-
Difluoroacetone is therefore a critical factor in the manufacturing of these important

compounds.[5][6]
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The availability of high-purity 1,1-Difluoroacetone is crucial for research and manufacturing in

the pharmaceutical sector. A variety of chemical suppliers offer this compound at different purity

levels. The following tables summarize the key information for several prominent commercial

suppliers.

Table 1: High-Purity (>98%) 1,1-Difluoroacetone
Suppliers

Supplier Purity Specification
Available
Quantities

Notes

Wanxingda ≥99% Inquiry
Chinese

manufacturer.[3]

Henan Lihao Chem

Plant Limited

99% (Industrial

Grade)
Inquiry

Zibo Hangyu

Biotechnology

Development Co., Ltd.

99% Inquiry
Price listed as US

$60.00-600.00 / kg.[7]

Shaanxi Dideu

Medichem Co. Ltd.
99% Inquiry

Price listed as US

$1.00-1.00 / KG and

US $111.00-101.00 /

KG.[7]

HANGZHOU LEAP

CHEM CO., LTD.

Pharmaceutical Grade

(99%)
Inquiry

Also offers industrial

grade.[2]

Table 2: Research and Development Grade (<98%) 1,1-
Difluoroacetone Suppliers
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Supplier Purity Specification
Available
Quantities

Notes

Apollo Scientific 95% 1g, 5g, 25g
MDL Number:

MFCD02262166.[8]

Sigma-Aldrich

(Synthonix

Corporation)

97% Inquiry

Santa Cruz

Biotechnology
Not specified Inquiry

For research use only.

[9]

Technical Specifications and Properties
A thorough understanding of the physicochemical properties of 1,1-Difluoroacetone is

essential for its safe handling, storage, and application in synthesis.

Table 3: Physicochemical Properties of 1,1-
Difluoroacetone

Property Value Reference

CAS Number 431-05-0 [2]

Molecular Formula C₃H₄F₂O [3]

Molecular Weight 94.06 g/mol

Appearance Colorless transparent liquid [3]

Boiling Point 46.5-46.7 °C / 757 mmHg [8]

Density 1.164 g/cm³ [8]

Refractive Index 1.328 [8]

Storage Temperature Refrigerator
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Ensuring the purity of 1,1-Difluoroacetone is paramount for its use in pharmaceutical

applications. The following are detailed methodologies for key analytical experiments to assess

the purity and identity of the compound.

Purity Determination by Gas Chromatography (GC)
Gas chromatography is a robust method for determining the purity of volatile compounds like

1,1-Difluoroacetone. An industrialized preparation method reported a purity of 99.60% as

determined by GC.[5][6]

Methodology:

Instrumentation: A gas chromatograph equipped with a flame ionization detector (GC-FID).

Column: A non-polar capillary column (e.g., DB-1 or equivalent), 30 m x 0.25 mm ID, 0.25

µm film thickness.

Carrier Gas: Helium or Nitrogen at a constant flow rate.

Injector Temperature: 250 °C.

Detector Temperature: 300 °C.

Oven Temperature Program:

Initial temperature: 40 °C, hold for 5 minutes.

Ramp: Increase to 150 °C at a rate of 10 °C/min.

Hold: Hold at 150 °C for 5 minutes.

Injection Volume: 1 µL of a 1% solution of 1,1-Difluoroacetone in a suitable solvent (e.g.,

dichloromethane).

Data Analysis: The purity is calculated based on the area percentage of the main peak

relative to the total area of all peaks in the chromatogram.
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Identity Confirmation by Nuclear Magnetic Resonance
(NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the structural elucidation and confirmation of the

identity of 1,1-Difluoroacetone. Both ¹H and ¹⁹F NMR are highly informative.

¹H NMR Spectroscopy Protocol:

Instrumentation: A 400 MHz or higher NMR spectrometer.

Sample Preparation: Dissolve approximately 10-20 mg of 1,1-Difluoroacetone in 0.6 mL of

a deuterated solvent (e.g., CDCl₃).

Acquisition Parameters:

Pulse sequence: Standard proton pulse program.

Number of scans: 16-32.

Relaxation delay: 1-2 seconds.

Data Analysis: The proton spectrum is expected to show a triplet for the methyl protons due

to coupling with the two fluorine atoms.

¹⁹F NMR Spectroscopy Protocol:

Instrumentation: A 400 MHz or higher NMR spectrometer equipped with a fluorine probe.

Sample Preparation: Same as for ¹H NMR.

Acquisition Parameters:

Pulse sequence: Standard fluorine pulse program.

Number of scans: 16-32.

Relaxation delay: 1-2 seconds.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1306852?utm_src=pdf-body
https://www.benchchem.com/product/b1306852?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1306852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis: The fluorine spectrum will show a quartet due to coupling with the three

methyl protons. The chemical shift will be characteristic of the difluoromethyl ketone

environment.

Impurity Profiling by Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is the gold standard for identifying and quantifying volatile impurities.

Methodology:

Instrumentation: A gas chromatograph coupled to a mass spectrometer.

GC Conditions: Same as the GC-FID method described above.

Mass Spectrometer Parameters:

Ionization mode: Electron Ionization (EI) at 70 eV.

Mass range: m/z 30-200.

Scan speed: 2 scans/second.

Data Analysis: The mass spectrum of the main peak should correspond to the molecular ion

and fragmentation pattern of 1,1-Difluoroacetone. Any other peaks can be identified by

comparing their mass spectra with a library (e.g., NIST).

Visualizations
Experimental Workflow for Quality Control
The following diagram illustrates a typical workflow for the quality control of incoming batches

of 1,1-Difluoroacetone.
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Figure 1. Quality Control Workflow for 1,1-Difluoroacetone.
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Role in Synthesis of Bioactive Molecules
1,1-Difluoroacetone is not known to be directly involved in cellular signaling pathways.

Instead, its primary role in the context of drug development is as a key building block for the

synthesis of more complex, biologically active molecules. The introduction of the difluoromethyl

group can significantly alter the pharmacokinetic and pharmacodynamic properties of a

molecule.

Chemical Synthesis Biological System

1,1-Difluoroacetone
(Building Block) Fluorinated IntermediatesMulti-step Synthesis Active Pharmaceutical

Ingredient (API)
Biological Target

(e.g., Enzyme, Receptor)
Binding/Modulation Cellular Signaling PathwaySignal Transduction Pharmacological Response

Click to download full resolution via product page

Figure 2. Synthetic Utility in Drug Development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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